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Compound of Interest

Compound Name:
Tetraethylammonium hydrogen

sulphate

Cat. No.: B096874 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides essential, immediate safety and logistical

information for the handling of Tetraethylammonium hydrogen sulphate, including

operational and disposal plans, to ensure a safe laboratory environment.

Hazard Summary and Personal Protective Equipment (PPE)

Tetraethylammonium hydrogen sulphate is a chemical that requires careful handling due to

its potential hazards. It is classified as causing skin irritation (Category 2), serious eye irritation

(Category 2), and may cause respiratory irritation (Category 3).[1][2] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation

P264, P280, P302+P352,

P332+P313, P362

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation

P280, P305+P351+P338,

P337+P313

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405

Table 1: Hazard Classification and Precautionary Statements. This table is not exhaustive.

Always consult the specific Safety Data Sheet (SDS) for the product you are using.

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Nitrile rubber

gloves are a suitable option. Inspect gloves for integrity before use and dispose of

contaminated gloves after use.

Protective Clothing: Wear a lab coat or other suitable protective clothing to prevent skin

contact.[1]

Respiratory Protection: Use only in a well-ventilated area.[1][2] If dust is generated or

ventilation is inadequate, a NIOSH-approved N95 dust mask or equivalent respirator is

recommended.[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

inhalation exposure.[1]

Before handling, ensure all necessary PPE is available and in good condition.

2. Handling the Solid Chemical:

Avoid breathing dust.[1][4]

Avoid contact with skin and eyes.[1]

Weigh the chemical in a well-ventilated area or in a fume hood.

Use a scoop or spatula to handle the solid. Avoid creating dust clouds.

Wash hands thoroughly after handling.[1]

3. Preparing Solutions:

When dissolving the solid, slowly add it to the solvent to avoid splashing.

Handle the solution with the same precautions as the solid, wearing appropriate PPE.

Emergency Procedures
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Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. Call

a POISON CENTER or doctor/physician if you

feel unwell.[1][2]

Skin Contact

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash it before reuse.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion
Clean mouth with water. Get medical attention.

[1]

Table 2: First-Aid Measures.

Spill and Disposal Plan
1. Spill Cleanup:

Minor Spills (Solid):

Ensure you are wearing appropriate PPE.

Sweep up and shovel the spilled material into a suitable, labeled container for disposal.[1]

Avoid generating dust.

Clean the spill area with soap and water.

Minor Spills (Solution):

Absorb the spill with an inert material (e.g., sand, vermiculite).
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Place the absorbent material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

2. Waste Disposal:

Dispose of contents/container to an approved waste disposal plant.[1]

Do not let the product enter drains.[4]

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Storage Plan
Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store locked up.[1]

Incompatible Materials: Strong oxidizing agents.[1]
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Workflow for Safe Handling of Tetraethylammonium Hydrogen Sulphate

Preparation

Post-Handling & Disposal

Emergency Response

1. Assess Hazards
(Review SDS)

2. Select & Inspect PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Work Area
(Fume Hood, Eyewash Station)

4. Weigh Solid Chemical
(Avoid Dust)

5. Prepare Solution
(Slow Addition to Solvent)

Spill Occurs Personal Exposure 6. Decontaminate Work Area

7. Dispose of Waste
(Labeled Container)

8. Remove & Dispose of PPE

Follow Spill Cleanup Protocol Administer First Aid
(Seek Medical Attention)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetraethylammonium hydrogen sulphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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